N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methyl-2-phenylpent-4-enamide

• IUPAC Name: N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methyl-2-phenylpent-4-enamide
• InChI: InChI=1S/C17H20N2O2S/c1-4-8-15(13-9-6-5-7-10-13)17(20)19(2)12-14-11-16(21-3)18-22-14/h4-7,9-11,15H,1,8,12H2,2-3H3
• InChI Key: IJKNHBVJZCSWLN-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=NS1)OC)C(=O)C(CC=C)C2=CC=CC=C2
• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol

Description

N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methyl-2-phenylpent-4-enamide is a synthetic organic compound that features a thiazole ring, a methoxy group, and a phenylpent-4-enamide moiety. Thiazole derivatives are known for their diverse biological activities and are widely used in medicinal chemistry due to their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methyl-2-phenylpent-4-enamide typically involves the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized by the cyclization of appropriate precursors, such as α-haloketones and thioamides, under acidic or basic conditions.

Introduction of the Methoxy Group: The methoxy group can be introduced via methylation reactions using reagents like methyl iodide or dimethyl sulfate.

Formation of the Amide Bond: The amide bond is formed by coupling the thiazole derivative with N-methyl-2-phenylpent-4-enamide using coupling agents like N,N’-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques like chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The thiazole ring can undergo oxidation reactions, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction of the thiazole ring can yield dihydrothiazoles.

Substitution: Electrophilic substitution reactions can occur at the C-5 position of the thiazole ring, while nucleophilic substitution can occur at the C-2 position.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) under mild conditions.

Reduction: Reagents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Electrophiles like halogens or nucleophiles like amines under appropriate conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Dihydrothiazoles.

Substitution: Various substituted thiazole derivatives depending on the reagents used.

Scientific Research Applications

N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methyl-2-phenylpent-4-enamide has several scientific research applications:

Medicinal Chemistry: It is explored for its potential as an antimicrobial, antifungal, and anticancer agent due to the biological activity of thiazole derivatives.

Biological Studies: Used in studies to understand the interaction of thiazole derivatives with biological targets like enzymes and receptors.

Chemical Synthesis: Serves as an intermediate in the synthesis of more complex molecules with potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methyl-2-phenylpent-4-enamide involves its interaction with specific molecular targets:

Molecular Targets: Enzymes and receptors that are crucial for cellular processes.

Pathways Involved: It may inhibit or activate biochemical pathways by binding to active sites or allosteric sites on enzymes, leading to altered cellular functions.

Comparison with Similar Compounds

Similar Compounds

Sulfathiazole: An antimicrobial agent with a thiazole ring.

Tiazofurin: An anticancer agent with a thiazole moiety.

Abafungin: An antifungal agent containing a thiazole ring.

Uniqueness

N-[(3-methoxy-1,2-thiazol-5-yl)methyl]-N-methyl-2-phenylpent-4-enamide is unique due to its specific combination of functional groups, which may confer distinct biological activities and chemical reactivity compared to other thiazole derivatives .